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Compound of Interest

Compound Name: Pentyl octanoate

Cat. No.: B1581169

Essential Safety and Handling Guide for Pentyl
Octanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Pentyl
octanoate in a laboratory setting. Our goal is to furnish procedural, step-by-step guidance to
ensure safe handling, storage, and disposal, thereby building a foundation of trust and
becoming your preferred source for laboratory safety information.

Pentyl octanoate is a fatty acid ester generally recognized as safe (GRAS) for use as a
flavoring agent.[1] While it does not meet the criteria for hazardous classification under the
Globally Harmonized System (GHS), proper laboratory safety practices are essential to
minimize exposure and ensure a safe working environment.[1] This document outlines the
necessary personal protective equipment (PPE), operational protocols, and disposal plans.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Pentyl octanoate is provided below

to inform safe handling practices.
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Property

Value

CAS Number

638-25-5[2][3]

Molecular Formula

C13H2602[1][2][3]

Molecular Weight 214.34 g/mol [1]

Appearance Colorless to pale yellow liquid[2]

Odor Fruity[2]

Boiling Point Approximately 260 °C

Flash Point Approximately 104.7 °C (Combustible)[4]

Solubility Insolu.ble in water; Soluble in alcohol and most
organic solvents[2]

Volatility Low[2]

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling Pentyl octanoate. While

Pentyl octanoate has a low hazard profile, adherence to these recommendations will protect

against potential irritation and unforeseen reactions.[2]
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Protection Type

Recommended PPE

Specification and Use

Hand Protection

Chemical-resistant gloves

Butyl rubber gloves are
recommended for handling
esters.[5][6] While nitrile
gloves are a common
laboratory choice, they offer
poor resistance to esters and
should be avoided for
prolonged contact.[7][8]
Always inspect gloves for

integrity before use.

Eye Protection

Safety glasses or goggles

Wear chemical safety glasses
with side shields at a minimum.
For splash hazards, chemical
safety goggles that provide a
complete seal around the eyes

are recommended.

Skin and Body Protection

Laboratory coat

A standard, long-sleeved
laboratory coat should be worn
to protect the skin and clothing

from splashes.

Respiratory Protection

Generally not required

Due to its low volatility,
respiratory protection is not
typically necessary when
handling Pentyl octanoate in a
well-ventilated area. If aerosols
may be generated or work is
performed in an area with poor
ventilation, a NIOSH-approved
respirator with an organic
vapor cartridge should be

considered.

Operational Plan: Safe Handling Workflow
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Adherence to a structured workflow is critical for minimizing the risk of exposure and ensuring a
safe laboratory environment. The following diagram outlines the key steps for the safe handling
of Pentyl octanoate.
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Safe Handling Workflow for Pentyl Octanoate

Preparation

Don Appropriate PPE

Ensure Proper Ventilation

Transfer Chemical in Fume Hood

Avoid Inhalation and Contact

Keep Container Closed

Cleanup &/ Disposal

Store in a Cool, Dry, Well-Ventilated Area

Ensure Container is Properly Labeled

Click to download full resolution via product page

Safe Handling Workflow for Pentyl octanoate.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1581169?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Experimental Protocols: Spill and Exposure
Procedures

Spill Cleanup Protocol:

Evacuate and Ventilate: If a large spill occurs, evacuate the immediate area and ensure
adequate ventilation.

o Absorb: For small spills, absorb the liquid with an inert material such as vermiculite, sand, or
absorbent pads.

o Collect: Carefully collect the absorbed material into a sealable container.

o Decontaminate: Clean the spill area with soap and water.

o Dispose: Dispose of the sealed container and any contaminated cleaning materials as
chemical waste according to your institution's guidelines.

First-Aid Measures:

Exposure Route First-Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) ) )
upper and lower eyelids. Seek medical attention

if irritation persists.

In case of contact, immediately flush skin with
) plenty of water. Remove contaminated clothing
Skin Contact . .
and wash before reuse. Seek medical attention

if irritation develops.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.
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Disposal Plan

Proper disposal of Pentyl octanoate and its containers is essential to prevent environmental

contamination and comply with regulations. As Pentyl octanoate is not classified as a

hazardous waste, the disposal options are more straightforward than for regulated chemicals.

However, always consult your institution's Environmental Health and Safety (EHS) department

for specific guidance.

Waste Disposal Protocol:

Waste Type

Disposal Procedure

Small Quantities of Liquid Waste (<50 mL)

Absorb the liquid onto a non-reactive absorbent
material (e.g., paper towels) and allow it to
evaporate in a certified chemical fume hood.
Dispose of the dry absorbent material in the
regular trash, unless otherwise specified by

institutional policy.[9]

Large Quantities of Liquid Waste (>50 mL)

Absorb the liquid onto an inert material (e.g.,
vermiculite, cat litter). Place the absorbed
material in a sealed, properly labeled container.
Arrange for collection by your institution's
hazardous waste disposal service or a licensed

chemical waste contractor.[9][10]

Contaminated PPE (Gloves, etc.)

Dispose of contaminated gloves and other

disposable PPE in the regular laboratory trash,
provided they are not grossly contaminated. If
heavily contaminated, they should be collected

with the chemical waste.

Empty Containers

Rinse the container thoroughly with a suitable
solvent (e.g., ethanol). Allow the container to air
dry in a well-ventilated area. The rinsed
container can typically be disposed of in the
regular trash or recycled, depending on local

regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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